Cas no 2710526-49-9 ((6-Chloro-3-ethoxy-2-fluorophenyl)(methyl)sulfane)

• Product Name: (6-Chloro-3-ethoxy-2-fluorophenyl)(methyl)sulfane
• CAS No: 2710526-49-9
• MF: C₉H₁₀ClFOS
• MW: 220.69
• CID: 5081587
• Update Time: 2026-03-01

(6-Chloro-3-ethoxy-2-fluorophenyl)(methyl)sulfane Chemical and Physical Properties

Names and Identifiers

• (6-Chloro-3-ethoxy-2-fluorophenyl)(methyl)sulfane

• Inchi： 1S/C9H10ClFOS/c1-3-12-7-5-4-6(10)9(13-2)8(7)11/h4-5H,3H2,1-2H3
• InChI Key： RPHKOSYRECNILU-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=CC=1)OCC)F)SC

Additional information on (6-Chloro-3-ethoxy-2-fluorophenyl)(methyl)sulfane

Recent Advances in the Study of (6-Chloro-3-ethoxy-2-fluorophenyl)(methyl)sulfane (CAS: 2710526-49-9)

In recent years, the compound (6-Chloro-3-ethoxy-2-fluorophenyl)(methyl)sulfane (CAS: 2710526-49-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The latest studies have focused on elucidating its biochemical properties, synthetic pathways, and pharmacological activities, providing valuable insights for drug development.

One of the key areas of research has been the synthesis and optimization of (6-Chloro-3-ethoxy-2-fluorophenyl)(methyl)sulfane. Recent publications have reported improved synthetic routes that enhance yield and purity, making the compound more accessible for further studies. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound, ensuring its structural integrity and consistency across batches.

Pharmacological evaluations have revealed that (6-Chloro-3-ethoxy-2-fluorophenyl)(methyl)sulfane exhibits notable activity against specific biological targets. For instance, preliminary in vitro studies suggest its potential as an inhibitor of certain enzymes involved in inflammatory pathways. These findings have spurred further investigations into its mechanism of action and therapeutic efficacy in disease models, particularly in conditions like chronic inflammation and autoimmune disorders.

In addition to its therapeutic potential, the compound's pharmacokinetic properties have also been a focus of recent research. Studies have explored its absorption, distribution, metabolism, and excretion (ADME) profiles, which are critical for understanding its behavior in vivo. These investigations have highlighted both the strengths and limitations of the compound, guiding the development of derivatives with improved bioavailability and reduced toxicity.

The safety profile of (6-Chloro-3-ethoxy-2-fluorophenyl)(methyl)sulfane has been assessed through a series of toxicological studies. Results indicate that the compound is well-tolerated at therapeutic doses, with minimal adverse effects observed in preclinical models. However, further studies are warranted to confirm these findings in human trials and to establish safe dosing regimens.

Looking ahead, the potential applications of (6-Chloro-3-ethoxy-2-fluorophenyl)(methyl)sulfane extend beyond its current scope. Researchers are exploring its utility in combination therapies, where it may synergize with other drugs to enhance efficacy. Additionally, its role in targeted drug delivery systems is being investigated, leveraging its chemical properties to improve precision and reduce off-target effects.

In conclusion, the latest research on (6-Chloro-3-ethoxy-2-fluorophenyl)(methyl)sulfane (CAS: 2710526-49-9) underscores its significance in the field of chemical biology and pharmaceutical sciences. With ongoing advancements in synthesis, characterization, and pharmacological evaluation, this compound holds considerable promise for future therapeutic innovations. Continued research efforts will be essential to fully realize its potential and translate findings into clinical applications.